Cas no 129230-04-2 (Carbamic acid,(1-methylbutyl)-, [1,4-bis(3,4,5-trimethoxybenzoyl)-2-piperazinyl]methyl ester(9CI))

• Product name: Carbamic acid,(1-methylbutyl)-, [1,4-bis(3,4,5-trimethoxybenzoyl)-2-piperazinyl]methyl ester(9CI)
• CAS No: 129230-04-2
• MF: C₃₁H₄₃N₃O₁₀
• MW: 617.687229394913
• CID: 199852
• PubChem ID: 3075907

Carbamic acid,(1-methylbutyl)-, [1,4-bis(3,4,5-trimethoxybenzoyl)-2-piperazinyl]methyl ester(9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,(1-methylbutyl)-, [1,4-bis(3,4,5-trimethoxybenzoyl)-2-piperazinyl]methyl ester(9CI)
• [1,4-bis(3,4,5-trimethoxybenzoyl)piperazin-2-yl]methyl N-pentan-2-ylcarbamate
• BDBM50046989
• 129230-04-2
• (1,4-Bis(3,4,5-trimethoxybenzoyl)-2-piperazinyl)methyl (1-methylbutyl)carbamate
• N,N'-Di-(3',4',5'-trimethoxybenzoyl)-2-N''-(1'-methyl)butylcarbamoyloxymethylpiperazine
• CHEMBL269133
• [1,4-Bis(3,4,5-trimethoxybenzoyl)piperazin-2-yl]methyl hydrogen pentan-2-ylcarbonimidate
• (1-Methyl-butyl)-carbamic acid 1,4-bis-(3,4,5-trimethoxy-benzoyl)-piperazin-2-ylmethyl ester
• Carbamic acid, (1-methylbutyl)-, (1,4-bis(3,4,5-trimethoxybenzoyl)-2-piperazinyl)methyl ester
• DTXSID30926345

• Inchi： InChI=1S/C31H43N3O10/c1-9-10-19(2)32-31(37)44-18-22-17-33(29(35)20-13-23(38-3)27(42-7)24(14-20)39-4)11-12-34(22)30(36)21-15-25(40-5)28(43-8)26(16-21)41-6/h13-16,19,22H,9-12,17-18H2,1-8H3,(H,32,37)
• InChI Key： SGVUFQYRNRMBDS-UHFFFAOYSA-N
• SMILES： CCCC(NC(OCC1CN(C(C2=CC(OC)=C(OC)C(OC)=C2)=O)CCN1C(C1=CC(OC)=C(OC)C(OC)=C1)=O)=O)C

Computed Properties

• Exact Mass: 617.29499
• Monoisotopic Mass: 617.295
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 44
• Rotatable Bond Count: 14
• Complexity: 897
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 134Ų

Experimental Properties

• Density: 1.189
• Boiling Point: 785.1°Cat760mmHg
• Flash Point: 428.6°C
• Refractive Index: 1.539
• PSA: 134.33